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Compound of Interest

Compound Name: 2-Acetylphenanthrene

Cat. No.: B184642 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 2-Acetylphenanthrene. Adherence to these procedures

is essential for ensuring personal safety and minimizing environmental impact.

Chemical and Hazard Information
2-Acetylphenanthrene is a combustible solid that is harmful if swallowed and presents a

significant hazard to the aquatic environment. Below is a summary of its key characteristics.
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Property Value Reference

CAS Number 5960-69-0

Molecular Formula C₁₆H₁₂O [1]

Molecular Weight 220.27 g/mol

Form Solid

Melting Point 144-145 °C

Storage Class 11 (Combustible Solids)

Hazard Statements

Harmful if swallowed (H302),

Very toxic to aquatic life with

long lasting effects (H410)

Precautionary Statements
P264, P270, P273, P301 +

P312 + P330, P391, P501

Essential Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 2-Acetylphenanthrene to ensure the

appropriate level of PPE is used. The following are the minimum recommended PPE.

Eye and Face Protection: Safety glasses with side shields or goggles are mandatory to

protect against dust particles.[2] In situations with a higher risk of splashing or dust

generation, a face shield should also be worn.[3][4]

Skin Protection:

Gloves: Chemical-resistant gloves are required. Nitrile gloves are a suitable option for

protection against solvents, oils, and greases, as well as limited exposure to acids and

bases.[2] Always inspect gloves for any signs of degradation or puncture before use.

Lab Coat: A standard lab coat should be worn to protect against minor spills.[2][5] For

tasks with a higher risk of significant exposure, an acid-resistant apron should be worn

over the lab coat.[5]
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Closed-toe Shoes: Closed-toe shoes are mandatory in any laboratory setting where

hazardous chemicals are handled.[4]

Respiratory Protection: A NIOSH-approved N95 dust mask or a respirator with a particle filter

is required when handling the solid form of 2-Acetylphenanthrene, especially when dust

may be generated.[6] All respiratory protection must be used in accordance with the OSHA

respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.[7]

Safe Handling Procedures
Preparation:

Ensure that a safety data sheet (SDS) for 2-Acetylphenanthrene is readily available and

has been reviewed.

Work in a well-ventilated area, preferably in a chemical fume hood, especially when

weighing or transferring the solid.[8]

Ensure that an eyewash station and safety shower are easily accessible.[7]

Handling:

Avoid generating dust.[6]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the area where the chemical is handled.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[9]

Keep away from heat and sources of ignition.[7]

Spill and Emergency Procedures
Spills:

Evacuate the immediate area.
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Wear appropriate PPE, including respiratory protection.

Cover drains to prevent the chemical from entering the sewer system.[6]

Carefully sweep up the solid material and place it into a suitable, labeled container for

disposal.[7][8]

Clean the affected area thoroughly.

First Aid:

Inhalation: Move the person to fresh air.[6]

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty

of water.[6]

Eye Contact: Rinse out with plenty of water. Remove contact lenses if present and easy to

do so.[6]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or poison

control center immediately.[7]

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection:

Collect waste 2-Acetylphenanthrene and any contaminated materials (e.g., gloves,

weighing paper) in a designated, compatible, and properly labeled hazardous waste

container.[10]

The container must be labeled with the words "HAZARDOUS WASTE" and the chemical

name.[10]

Storage of Waste:

Keep the waste container tightly closed except when adding waste.[10]
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Store the waste container in a designated satellite accumulation area.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety office.[10]

Do not mix with other waste streams.[10]

Handle uncleaned containers as you would the product itself.
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Workflow for Handling and Disposal of 2-Acetylphenanthrene
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Caption: Workflow for Handling and Disposal of 2-Acetylphenanthrene
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By following these guidelines, you can ensure a safe laboratory environment when working

with 2-Acetylphenanthrene. Always prioritize safety and consult your institution's safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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